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Compound of Interest

Compound Name: Strontium selenide

Cat. No.: B072170

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis
and utilization of europium-doped strontium selenide (SrSe:Eu2*) as a phosphor for white
light-emitting diodes (WLEDSs). The information is intended to guide researchers in the
development of advanced solid-state lighting technologies.

Introduction

Europium-doped strontium selenide (SrSe:Eu?*) is an inorganic phosphor material that
exhibits strong luminescence and is a promising candidate for use in phosphor-converted white
light-emitting diodes (pc-WLEDs). When excited by a blue LED chip, SrSe:Eu?* can emit light
in the yellow-to-red region of the visible spectrum. The combination of the blue light from the
LED and the emitted light from the phosphor results in the generation of white light. The
specific emission color can be tuned by controlling the doping concentration of europium and
the composition of the host material. The development of efficient and stable phosphors like
SrSe:Eu?* is crucial for advancing energy-efficient solid-state lighting.

Quantitative Data Presentation

The photoluminescent properties of SrSe:Eu?* are critical for its performance in WLEDSs. The
following table summarizes key quantitative data for a representative SrSe:Eu?* phosphor.
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Property

Value

Notes

Excitation Wavelength

450 - 470 nm

Matches the emission of
standard blue InGaN LED
chips.

Emission Peak

~600 Nnm

Corresponds to a yellowish-
orange emission. The peak
can be tuned by co-doping or
creating solid solutions with

other alkaline earths.

Full Width at Half Maximum
(FWHM)

50 - 60 nm

A relatively broad emission
band contributes to a high

color rendering index (CRI).

Quantum Yield (QY)

Up to 70%

Dependant on synthesis
conditions and Eu2*

concentration.

Thermal Quenching (Tso)

> 150 °C

The temperature at which the
emission intensity drops to
50% of its initial value. Good
thermal stability is crucial for

high-power LEDs.

CIE 1931 Chromaticity

Coordinates (X, y)

(0.54, 0.45)

For the phosphor emission.
When combined with a blue
LED, the resulting white light
coordinates can be tuned.

Correlated Color Temperature
(CCT) of WLED

3000 K - 6500 K

Dependant on the phosphor
concentration and the blue-to-

yellow light ratio.

Color Rendering Index (CRI) of
WLED

>80

Indicates good color
reproduction, which is
important for general lighting

applications.
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Experimental Protocols
Synthesis of SrSe:Eu?** Phosphor via Solid-State
Reaction

This protocol describes a common method for synthesizing SrSe:Eu2* powder.

Materials:

Strontium carbonate (SrCOs, 99.9%)

Selenium (Se) powder (99.99%)

Europium(lll) oxide (Eu203, 99.99%)

Activated carbon

Equipment:

Alumina crucibles with lids

Tube furnace with gas flow control

Ball mill or agate mortar and pestle

Glovebox with an inert atmosphere (e.g., Argon)
Protocol:

e Precursor Stoichiometry: Calculate the molar ratios of the reactants. For a target composition
of Sro.9sEU0.02Se, the molar ratio of SrCOs to Eu20s3 will be 0.98 : 0.01. An excess of
selenium powder (e.g., 5-10 mol%) is often used to compensate for its volatility at high
temperatures.

e Mixing: Thoroughly mix the stoichiometric amounts of SrCOs and Eu203 powders using a
ball mill or an agate mortar and pestle for at least 30 minutes to ensure homogeneity.
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o Loading: Transfer the mixed powder into an alumina crucible. Place the selenium powder in
a separate, smaller alumina crucible and position it upstream in the tube furnace to allow
selenium vapor to react with the strontium-europium precursor.

e Sintering:

Place the crucibles in the center of the tube furnace.

[e]

o Purge the furnace tube with a reducing atmosphere, typically a mixture of nitrogen and
hydrogen (e.g., 95% Nz / 5% H2), for at least 30 minutes to remove any oxygen.

o Heat the furnace to a temperature between 900 °C and 1100 °C at a ramping rate of 5
°C/min.

o Hold the temperature for 2-4 hours to allow for the solid-state reaction to complete.
o Cool the furnace naturally to room temperature under the reducing atmosphere.
e Post-Processing:

o Once at room temperature, transfer the sintered product to a glovebox with an inert
atmosphere to prevent oxidation.

o Gently grind the product into a fine powder using an agate mortar and pestle.

o Store the final SrSe:Eu?* phosphor powder in a sealed vial inside the glovebox.

Fabrication of a Phosphor-Converted White LED (pc-
WLED)

This protocol describes a common method for fabricating a pc-WLED using the synthesized
SrSe:Eu?* phosphor.

Materials:
e SrSe:Eu?* phosphor powder

¢ Blue InGaN LED chip (emission peak ~460 nm)
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 Silicone encapsulant (e.g., polydimethylsiloxane, PDMS) and curing agent
o LED lead frame/substrate

Equipment:

e Dispensing system

e Mixing equipment (e.g., planetary mixer)

e Oven for curing

Protocol:

e Phosphor-Silicone Mixture Preparation:

o In a clean container, weigh the desired amount of SrSe:Eu?* phosphor powder. The
concentration of the phosphor in the silicone will determine the color temperature of the
final WLED. A typical starting concentration is 10-20% by weight.

o Add the silicone encapsulant and curing agent to the phosphor powder according to the
manufacturer's instructions.

o Thoroughly mix the components using a planetary mixer until a homogeneous phosphor-
in-silicone slurry is obtained. Degas the mixture to remove any trapped air bubbles.

o Dispensing:
o Mount the blue InGaN LED chip onto the lead frame.

o Using a precision dispensing system, dispense a controlled amount of the phosphor-in-
silicone slurry directly onto the surface of the blue LED chip.[1] The amount dispensed will
affect the final color output.[1]

e Curing:

o Place the fabricated LED assembly in an oven.
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o Cure the silicone encapsulant according to the manufacturer's recommended temperature
and time profile (e.g., 150 °C for 1 hour).

e Characterization:

o After curing, the pc-WLED is ready for electrical and optical characterization, including
measuring its electroluminescence spectrum, CIE chromaticity coordinates, CCT, and CRI.

Visualizations
Experimental Workflow
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Experimental workflow for SrSe:Eu?* synthesis and WLED fabrication.
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Energy Level Diagram and Luminescence Mechanism
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Energy level transitions in Eu?* for luminescence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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